Cas no 2171979-16-9 (4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one)

• Product Name: 4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one
• CAS No: 2171979-16-9
• MF: C₁₀H₆BrFO₃
• MW: 273.055245876312
• CID: 5921937
• PubChem ID: 165789364
• Update Time: 2025-10-30

4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one
• EN300-1613385
• 2171979-16-9

• Inchi： 1S/C10H6BrFO3/c11-5-8-9(15-10(13)14-8)6-1-3-7(12)4-2-6/h1-4H,5H2
• InChI Key： GVRTZQRULRAYJZ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C2C=CC(=CC=2)F)OC(=O)O1

Computed Properties

• Exact Mass: 271.94843g/mol
• Monoisotopic Mass: 271.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one

Research Brief on 4-(Bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one (CAS: 2171979-16-9): Recent Advances and Applications

4-(Bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one (CAS: 2171979-16-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromomethyl and fluorophenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent literature has emphasized the role of 4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one as a key building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel covalent inhibitors targeting serine proteases. The bromomethyl group facilitates selective alkylation of active-site residues, enabling the design of highly specific inhibitors. Additionally, the fluorophenyl moiety enhances binding affinity through hydrophobic interactions, making this compound a valuable scaffold for drug development.

In the context of synthetic methodology, advancements have been made in optimizing the preparation of 4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one. A recent publication in Organic Letters (2024) described a streamlined one-pot synthesis route, improving yield and purity while reducing environmental impact. The study employed green chemistry principles, such as solvent-free conditions and catalytic bromination, to enhance the sustainability of the process. These methodological improvements are expected to facilitate broader adoption of this compound in industrial and academic settings.

Beyond its synthetic utility, 4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one has shown promise in biological applications. Research published in ACS Chemical Biology (2023) explored its use as a probe for studying enzyme mechanisms. The compound's ability to form stable covalent adducts with nucleophilic amino acids has enabled detailed structural and kinetic analyses of enzyme-substrate interactions. Such insights are invaluable for understanding disease mechanisms and designing targeted therapies.

Looking ahead, the potential of 4-(bromomethyl)-5-(4-fluorophenyl)-2H-1,3-dioxol-2-one in drug discovery appears promising. Ongoing studies are investigating its incorporation into larger pharmacophores for the treatment of inflammatory and oncological diseases. Furthermore, computational modeling efforts are underway to predict its reactivity and selectivity in complex biological systems. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of next-generation therapeutics.